Cas no 2172432-93-6 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3-methoxybutanoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3-methoxybutanoic acid
• CAS No: 2172432-93-6
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 5938820
• PubChem ID: 165585444
• Update Time: 2025-06-13

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3-methoxybutanoic acid
• 2172432-93-6
• EN300-1529075
• 4-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanamido}-3-methoxybutanoic acid

• Inchi： 1S/C27H34N2O6/c1-17(2)18(12-25(30)28-15-19(34-3)13-26(31)32)14-29-27(33)35-16-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,17-19,24H,12-16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： LEKNKSSZDOXXRP-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NCC(CC(=O)O)OC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3-methoxybutanoic acid

Research Briefing on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3-methoxybutanoic acid (CAS: 2172432-93-6)

The compound 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3-methoxybutanoic acid (CAS: 2172432-93-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings related to this molecule, focusing on its synthesis, applications, and potential therapeutic implications. The compound, characterized by its Fmoc-protected amino acid derivative structure, is primarily utilized in peptide synthesis and drug development, owing to its stability and reactivity in solid-phase peptide synthesis (SPPS) protocols.

Recent studies have highlighted the role of this compound in the development of novel peptide-based therapeutics. Its unique structural features, including the Fmoc protecting group and the methoxybutanoic acid moiety, contribute to its efficacy in facilitating the synthesis of complex peptides with high yield and purity. Researchers have employed this molecule in the construction of peptide libraries for high-throughput screening, enabling the identification of potential drug candidates for various diseases, including cancer, infectious diseases, and metabolic disorders.

One of the key advancements in the application of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3-methoxybutanoic acid is its use in the development of targeted drug delivery systems. Recent publications have demonstrated its incorporation into peptide-drug conjugates (PDCs), where it serves as a linker between the therapeutic agent and the targeting peptide. This approach enhances the specificity and bioavailability of the drug, minimizing off-target effects and improving therapeutic outcomes. The compound's stability under physiological conditions further underscores its suitability for such applications.

In addition to its role in drug development, this molecule has been investigated for its potential in diagnostic applications. Researchers have utilized its fluorescent properties, derived from the Fmoc group, to develop probes for imaging and detection of biomarkers in biological samples. These probes have shown promise in early disease diagnosis and monitoring treatment responses, particularly in oncology and neurology.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3-methoxybutanoic acid. Recent studies have explored optimized synthetic routes to improve yield and reduce production costs. Additionally, efforts are underway to characterize its pharmacokinetic and toxicological profiles to ensure its safety for clinical applications.

In conclusion, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3-methoxybutanoic acid represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug delivery and diagnostics, highlighting its potential to contribute significantly to the development of next-generation therapeutics. Continued research and optimization will be crucial to fully realize its potential in addressing unmet medical needs.